Oxaprotiline hydrochloride

• CAS No.: 39022-39-4
• Molecular Formula: C20H24ClNO
• Molecular Weight: 329.9 g/mol
• IUPAC Name: 1-(methylamino)-3-(1-tetracyclo[6.6.2.02,7.09,14]hexadeca-2,4,6,9,11,13-hexaenyl)propan-2-ol;hydrochloride
• InChI: InChI=1S/C20H23NO.ClH/c1-21-13-14(22)12-20-11-10-15(16-6-2-4-8-18(16)20)17-7-3-5-9-19(17)20;/h2-9,14-15,21-22H,10-13H2,1H3;1H
• InChI Key: MUOSVLIKDZRWMP-UHFFFAOYSA-N
• SMILES: CNCC(CC12CCC(C3=CC=CC=C31)C4=CC=CC=C24)O.Cl
• Appearance: Solid powder
• Related CAS: 56433-44-4 (Parent)
• solubility: Soluble in DMSO
• Synonyms: C 49802B-Ba; C-49802B-Ba; CGP 12103A; CGP 12104A; hydroxymaprotilin; hydroxymaprotilin hydrochloride; hydroxymaprotilin hydrochloride, (R)-isomer; hydroxymaprotilin hydrochloride, (S)-isomer; hydroxymaprotilin, (+-)-isomer; hydroxymaprotilin, (+R)-isomer; hydroxymaprotilin, (S)-isomer; levoprotiline; oxaprotiline

Description

Oxaprotiline hydrochloride is a compound belonging to the tetracyclic antidepressant family. It is known for its role as a norepinephrine reuptake inhibitor. This compound was investigated for its potential as an antidepressant but was never marketed. This compound is a racemic mixture of two isomers: levoprotiline and dextroprotiline .

Preparation Methods

The synthesis of oxaprotiline hydrochloride involves several steps. One common method includes the reaction of 9-chlorocarbonylmethyl-9,10-dihydro-9,10-ethanoanthracene with an aldehyde in the presence of trimethyloxosulfonium iodide and sodium hydride in dimethyl sulfoxide. This reaction produces 9-(2-epoxypropyl)-9,10-dihydro-9,10-ethanoanthracene, which is then treated with hydrochloric acid to yield this compound .

Chemical Reactions Analysis

Oxaprotiline hydrochloride undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction can occur with halogenated compounds in the presence of a base like sodium hydroxide. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Oxaprotiline hydrochloride has been extensively studied for its potential antidepressant effects. It acts as a selective norepinephrine reuptake inhibitor, which makes it a valuable compound in neuropharmacological research. Additionally, it has been used in studies investigating the central regulation of noradrenaline and adrenaline release .

Mechanism of Action

The primary mechanism of action of oxaprotiline hydrochloride involves the inhibition of norepinephrine reuptake. This increases the concentration of norepinephrine in the synaptic clefts of the brain, thereby enhancing noradrenergic transmission. The compound also exhibits antihistamine properties due to its action on histamine receptors .

Comparison with Similar Compounds

Oxaprotiline hydrochloride is closely related to maprotiline, another tetracyclic antidepressant. Both compounds inhibit norepinephrine reuptake, but this compound has a unique profile due to its racemic mixture of levoprotiline and dextroprotiline. Other similar compounds include amitriptyline and nortriptyline, which are tricyclic antidepressants with similar mechanisms of action .